Cas no 56667-04-0 (2-Hexanone, 3-methoxy-5-methyl-)

• Product name: 2-Hexanone, 3-methoxy-5-methyl-
• CAS No: 56667-04-0
• MF: C₈H₁₆O₂
• MW: 144.21144
• CID: 1599852
• PubChem ID: 58962142

2-Hexanone, 3-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 3-methoxy-5-methyl-
• 3-Methoxy-5-methyl-2-hexanone
• AKOS017504472
• 56667-04-0
• SCHEMBL1781745
• DB-072170

• Inchi： InChI=1S/C8H16O2/c1-6(2)5-8(10-4)7(3)9/h6,8H,5H2,1-4H3
• InChI Key： RVLBQYOYSVGNNB-UHFFFAOYSA-N
• SMILES： CC(C)CC(C(=O)C)OC

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3